Cas no 61468-86-8 ((2S,4S)-4-Hydroxypyrrolidine-2-carboxylic acid dihydrate)

• Product Name: (2S,4S)-4-Hydroxypyrrolidine-2-carboxylic acid dihydrate
• CAS No: 61468-86-8
• MF: C₅H₁₃NO₅
• MW: 167.160422086716
• MDL: MFCD21608679
• CID: 1084221
• PubChem ID: 73553752
• Update Time: 2025-06-08

(2S,4S)-4-Hydroxypyrrolidine-2-carboxylic acid dihydrate Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-Hydroxypyrrolidine-2-carboxylic acid dihydrate
• 61468-86-8
• (2S,4S)-4-hydroxypyrrolidine-2-carboxylic acid;dihydrate
• EN300-222822

• MDL： MFCD21608679
• Inchi： 1S/C5H9NO3.2H2O/c7-3-1-4(5(8)9)6-2-3;;/h3-4,6-7H,1-2H2,(H,8,9);2*1H2/t3-,4-;;/m0../s1
• InChI Key： CGBDGWQTSMRMIH-RGVONZFCSA-N
• SMILES： O[C@@H]1CN[C@H](C(=O)O)C1.O.O

Computed Properties

• Exact Mass: 167.07937252g/mol
• Monoisotopic Mass: 167.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6Ų

Additional information on (2S,4S)-4-Hydroxypyrrolidine-2-carboxylic acid dihydrate

Comprehensive Overview of (2S,4S)-4-Hydroxypyrrolidine-2-carboxylic acid dihydrate (CAS No. 61468-86-8)

(2S,4S)-4-Hydroxypyrrolidine-2-carboxylic acid dihydrate is a chiral compound with significant applications in pharmaceutical and biochemical research. This compound, identified by its CAS No. 61468-86-8, is a hydrated form of a hydroxypyrrolidine carboxylic acid derivative. Its unique stereochemistry and functional groups make it a valuable building block in the synthesis of bioactive molecules, particularly in the development of peptidomimetics and enzyme inhibitors. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and its role in asymmetric synthesis.

The growing demand for chiral intermediates in the pharmaceutical industry has placed (2S,4S)-4-Hydroxypyrrolidine-2-carboxylic acid dihydrate in the spotlight. Its hydroxyl and carboxylic acid functionalities allow for versatile chemical modifications, making it a key player in the design of novel therapeutics. Recent studies highlight its utility in creating proline analogs, which are critical for modulating peptide conformation and enhancing drug stability. This aligns with current trends in personalized medicine and targeted drug delivery systems, where precise molecular control is paramount.

From a synthetic perspective, CAS No. 61468-86-8 is often employed in stereoselective reactions, leveraging its (2S,4S) configuration to induce chirality in downstream products. The dihydrate form ensures stability during storage and handling, addressing common challenges in hygroscopic compound management. This aspect is particularly relevant for laboratories and manufacturers seeking reliable reagents for scalable processes. Additionally, the compound’s compatibility with green chemistry principles—such as reduced solvent usage and catalytic transformations—further enhances its appeal in sustainable pharmaceutical development.

In the context of biochemical research, (2S,4S)-4-Hydroxypyrrolidine-2-carboxylic acid dihydrate serves as a precursor for enzyme inhibitors targeting proteases and other hydrolases. Its structural similarity to natural amino acids enables the mimicry of peptide substrates, a strategy widely used in drug design against viral and bacterial pathogens. With the rise of antibiotic resistance and emerging infectious diseases, this compound’s role in developing new antimicrobial agents has gained traction. Researchers are also exploring its potential in neuropharmacology, given its ability to cross the blood-brain barrier and modulate neurotransmitter systems.

The analytical characterization of CAS No. 61468-86-8 involves advanced techniques such as NMR spectroscopy, HPLC, and X-ray crystallography to confirm its purity and stereochemical integrity. These methods are critical for ensuring compliance with regulatory standards in pharmaceutical applications. Furthermore, the compound’s thermal stability and solubility profile are frequently studied to optimize formulation strategies, a topic of high interest in preformulation research. Such data is invaluable for quality control and process optimization in industrial settings.

Beyond its scientific applications, (2S,4S)-4-Hydroxypyrrolidine-2-carboxylic acid dihydrate is a subject of interest in academic curricula and professional training programs. Its synthesis and applications are often featured in advanced organic chemistry courses, highlighting its educational value. Online searches for “chiral building blocks in drug discovery” or “proline derivatives in medicinal chemistry” frequently lead to discussions about this compound, reflecting its relevance in contemporary research. As the pharmaceutical industry continues to prioritize enantioselective synthesis, the demand for high-quality chiral intermediates like this compound is expected to grow.

In summary, (2S,4S)-4-Hydroxypyrrolidine-2-carboxylic acid dihydrate (CAS No. 61468-86-8) is a multifaceted compound with broad utility in drug development, biochemical research, and education. Its stereochemical properties, stability, and functional versatility make it a cornerstone in modern synthetic and medicinal chemistry. As research progresses, its applications are likely to expand, reinforcing its status as a critical tool for scientists and manufacturers alike.